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Compound of Interest

Compound Name: Ethyl 2,2-dimethyl-3-oxobutanoate

Cat. No.: B020483

An In-depth Technical Guide to the Safe Handling of Ethyl 2,2-dimethyl-3-oxobutanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for Ethyl
2,2-dimethyl-3-oxobutanoate (CAS No. 597-04-6). The information is compiled to ensure the
safe use of this chemical in a laboratory and research environment.

Section 1: Chemical Identification and Properties

e Chemical Name: Ethyl 2,2-dimethyl-3-oxobutanoate[1][2]

e Synonyms: 2,2-dimethyl-acetoacetic acid ethyl ester, ethyl 2,2-dimethylacetoacetate,
Butanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester[1][2]

e CAS Number: 597-04-6[1][2]
» Molecular Formula: C8H1403[1][2]
e Molecular Weight: 158.19 g/mol [2]

Table 1: Physical and Chemical Properties
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Property Value Source
Physical State Liquid / Oil [3114]
Color Clear Colorless [4]

- ) 262.9°C at 760mmHg[1] / 185
Boiling Point ] [11[4115]
°C[5] / 182°C (estimate)[4]

Flash Point 113.7°C [1]
Density 0.976 g/lcm?[1] / 0.977 g/mL[5]  [1][5]
Refractive Index 1.42[1]/1.418[5] [1][5]
Water Solubility Information not available

Storage Temperature 2-8°C, Sealed in dry conditions  [4]

Section 2: Hazard Identification and GHS
Classification

Ethyl 2,2-dimethyl-3-oxobutanoate is classified as a hazardous chemical. The following
tables summarize its GHS classification and associated hazard and precautionary statements.

Table 2: GHS Hazard Classification

Hazard Class Category
Flammable liquids Category 4[2][3]
Acute toxicity, oral Category 4[2]
Skin corrosion/irritation Category 2[2][3]
Serious eye damage/eye irritation Category 2A[2][3]

Specific target organ toxicity, single exposure;
. o Category 3[2][3]
Respiratory tract irritation

Acute toxicity, dermal Not specified

Acute toxicity, inhalation Not specified
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Table 3: GHS Hazard and Precautionary Statements[2][4]
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Type Code Statement
Hazard H227 Combustible liquid
H302 Harmful if swallowed
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Keep away from
Precautionary P210 heat/sparks/open flames/hot
surfaces. — No smoking
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay
Wash skin thoroughly after
P264 _
handling
Do not eat, drink or smoke
P270 ) )
when using this product
Use only outdoors or in a well-
pP271 _
ventilated area
Wear protective
P280 gloves/protective clothing/eye
protection/face protection
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 o
doctor/physician if you feel
unwell
IF ON SKIN: Wash with plenty
P302+P352
of soap and water
© 2025 BenchChem. All rights reserved. 4/12 Tech Support
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IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

If eye irritation persists: Get

P337+P313 ) ) )

medical advice/attention

Store in a well-ventilated
P403+P233 place. Keep container tightly

closed

Dispose of contents/container
P501 to an approved waste disposal

plant

Section 3: Experimental Protocols and Safe
Handling

While specific experimental protocols for the determination of all safety data are not publicly
available in standard safety data sheets, the handling precautions are derived from the results
of such tests. The following section outlines the necessary precautions and personal protective
equipment required for handling Ethyl 2,2-dimethyl-3-oxobutanoate.

Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended to keep
airborne concentrations low.

o Ensure safety showers and eyewash stations are readily available and in close proximity to
the workstation.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles or a face shield that is tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).[3]

¢ Skin Protection:

o Wear protective gloves that have been inspected prior to use. Use proper glove removal
technique to avoid skin contact.

o Wear a complete suit protecting against chemicals. The type of protective equipment must
be selected according to the concentration and amount of the dangerous substance at the
specific workplace.[3]

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
P2 (EU EN 143) respirator cartridges.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling a hazardous
chemical like Ethyl 2,2-dimethyl-3-oxobutanoate.
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Caption: Safe handling workflow for laboratory chemicals.

Section 4: First Aid and Emergency Procedures

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Move the person into fresh air.
) If not breathing, give artificial
Inhalation . [3]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact . [3]
of water. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [3]

and consult a physician.

Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [3]
Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[6] Combustible material; containers may explode when heated.[6]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[3]

e Environmental Precautions: Do not let the product enter drains.[3]

o Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6] Use
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spark-proof tools and explosion-proof equipment.[6]

Section 5: GHS Hazard Communication

The Globally Harmonized System (GHS) provides a standardized approach to hazard
communication. The diagram below illustrates the relationship between the hazard
classification and the corresponding labeling elements for Ethyl 2,2-dimethyl-3-
oxobutanoate.

GHS Classification

Flammable Liquid (Cat. 4)
Acute Oral Toxicity (Cat. 4)
Skin Irritation (Cat. 2)

Eye Irritation (Cat. 2A)
STOT SE (Cat. 3)

Label Elements
Y

Pictogram Signal Word
(Flame, Exclamation Mark) ‘Warning'

Hazard Statements
(H227, H302, H315, H319, H335)

Precautionary Statements

(P210, P261, P280, P301+P312, etc.)

Click to download full resolution via product page

Caption: GHS hazard communication elements.

Section 6: Toxicological and Ecological Information

Table 5: Toxicological Data
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Test

Result

Source

Acute Oral Toxicity

Harmful if swallowed (Category

4)

[2]

Skin Corrosion/Irritation

Causes skin irritation

(Category 2)

[2]

Serious Eye Damage/Irritation

Causes serious eye irritation
(Category 2A)

[2]

Respiratory/Skin Sensitization

No information available

Germ Cell Mutagenicity

No information available

Carcinogenicity

No information available

Reproductive Toxicity

No information available

STOT-Single Exposure

May cause respiratory irritation

(Category 3)

[2]

STOT-Repeated Exposure

No information available

Aspiration Hazard

No information available

Ecological Information

¢ No quantitative data on ecotoxicity, persistence, degradability, or bioaccumulation is

available in the provided search results. It is recommended to prevent the release of this

chemical into the environment.

Section 7: Disposal and Transport

Disposal Considerations

» Dispose of this chemical and its container to an approved waste disposal plant.[6] Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

Transport Information
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o Transport information is not consistently available across safety data sheets for this specific
chemical. It is recommended to consult the specific supplier's SDS for the most accurate and
up-to-date transportation classification. For similar combustible liquids, it may be classified
under a general entry.

This guide is intended for informational purposes and should not replace a thorough review of
the substance-specific Safety Data Sheet (SDS) provided by the manufacturer. Always
prioritize the information on the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b020483?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?product/ethyl-22-dimethyl-3-oxobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2_2-dimethylacetoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2_2-dimethylacetoacetate
https://static.cymitquimica.com/products/IN/pdf/sds-DA003Q41.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9273487.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+2%2C2-dimethyl-3-oxobutanoate
https://www.fishersci.com/store/msds?partNumber=AC326111000&countryCode=US&language=en
https://www.benchchem.com/product/b020483#ethyl-2-2-dimethyl-3-oxobutanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b020483#ethyl-2-2-dimethyl-3-oxobutanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b020483#ethyl-2-2-dimethyl-3-oxobutanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b020483#ethyl-2-2-dimethyl-3-oxobutanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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